
Comparative analysis of the effects of different
sterilization methods on Nitinol properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nitinol

Cat. No.: B1230138 Get Quote

A Comparative Analysis of Sterilization Methods on
the Properties of Nitinol
An Essential Guide for Researchers and Medical Device Professionals

Nitinol, a nickel-titanium alloy, is a cornerstone material in the medical device industry, prized

for its unique superelasticity and shape memory properties. However, as with all medical

instruments and implants, Nitinol devices must undergo sterilization to eliminate microbial

contamination. The chosen sterilization method can significantly impact the material's critical

properties, potentially affecting device performance and longevity. This guide provides a

comparative analysis of common sterilization techniques and their effects on the mechanical,

surface, and phase transformation characteristics of Nitinol, supported by experimental data.

Impact on Mechanical Properties
The mechanical integrity of Nitinol devices is paramount to their function. Sterilization

processes, particularly those involving heat, can alter the alloy's tensile strength, yield strength,

and fatigue resistance.

A study on 0.017 x 0.025-inch Nitinol archwires subjected to dry heat, formaldehyde-alcohol

vapor, and steam autoclave sterilization found no detrimental changes to the selected

mechanical properties, including elastic moduli, 0.1% yield strength, ultimate tensile strength,

and percent elongation at break[1]. Conversely, other research has observed a significant

increase in the tensile strength of Nitinol wires after both autoclave and dry heat sterilization[2]
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[3]. This suggests that the effect of heat-based sterilization on mechanical properties can be

complex and may depend on the specific parameters of the sterilization cycle and the initial

state of the Nitinol material.

Sterilization
Method

Effect on
Tensile
Strength

Effect on
Yield
Strength

Effect on
Elastic
Modulus

Effect on
Elongation

Citation(s)

Steam

Autoclave

Increased or

No Significant

Change

Increased or

No Significant

Change

No Significant

Change

No Significant

Change
[1][2][3]

Dry Heat

Increased or

No Significant

Change

Increased or

No Significant

Change

No Significant

Change

No Significant

Change
[1][2][3]

Formaldehyd

e-Alcohol

Vapor

No Significant

Change

No Significant

Change

No Significant

Change

No Significant

Change
[1]

Ethylene

Oxide (EtO)

No Significant

Change

No Significant

Change

No Significant

Change

No Significant

Change
[2]

Glutaraldehy

de (Cold

Sterilization)

No Significant

Change

No Significant

Change

No Significant

Change

No Significant

Change
[2]

Alterations in Surface Properties and Corrosion
Resistance
The surface of a Nitinol implant is the direct interface with the biological environment, making

its properties crucial for biocompatibility and corrosion resistance. Sterilization can modify the

surface topography, chemistry, and the protective titanium dioxide (TiO₂) layer.

Studies have shown that both dry heat and steam autoclave sterilization can increase the

surface roughness of Nitinol.[4] Specifically, dry heat sterilization has been observed to cause

up to a threefold increase in surface roughness.[5] Ethylene oxide (EtO) and heat-based

methods can also lead to a slightly thicker oxide layer and a higher surface concentration of
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nickel (6-7% vs. 1% in unsterilized samples).[5] In contrast, plasma-based sterilization methods

appear to have a lesser impact on the oxide layer thickness and surface morphology.[4]

The integrity of the passive oxide layer is critical for preventing the release of nickel ions, which

can be a concern for patient sensitivity. Steam autoclave and peracetic acid sterilization have

been found to potentially compromise the corrosion resistance of Nitinol, leading to more

scattered breakdown potentials during electrochemical testing.[6] Conversely, ethylene oxide

and hydrogen peroxide gas plasma (e.g., Sterrad®) sterilization techniques did not significantly

modify the corrosion resistance of electropolished Nitinol.[6]

Sterilization
Method

Effect on
Surface
Roughness

Effect on
Oxide Layer
Thickness

Effect on
Surface Ni
Concentrati
on

Effect on
Corrosion
Resistance

Citation(s)

Steam

Autoclave
Increased

Can be

affected
-

Can be

decreased
[4][6]

Dry Heat
Increased (up

to 3x)
Increased Increased - [4][5]

Ethylene

Oxide (EtO)

Small

Increase
Increased Increased

No significant

modification
[4][5][6]

Peracetic

Acid

Can cause

modifications
- -

Can be

decreased
[4][6]

Gas Plasma

(e.g.,

Sterrad®)

Less effect Less effect -
No significant

modification
[4][6]

Gamma

Irradiation
- - - -

Shifts in Transformation Temperatures
The unique shape memory and superelastic properties of Nitinol are governed by its phase

transformation temperatures, specifically the austenite start (As), austenite finish (Af),
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martensite start (Ms), and martensite finish (Mf) temperatures. Any shift in these temperatures

can alter the intended performance of a device at body temperature.

Gamma irradiation has been shown to affect these critical temperatures. One study found that

gamma irradiation shifted the austenite transformation temperatures to higher values, while the

martensite transformation temperatures shifted to lower values.[7] This indicates a potential

alteration of the material's phase stability. On the other hand, a study on thermally activated

Nitinol orthodontic wires found no change in the transition temperature range (TTR) after being

subjected to a clinical use and autoclave sterilization cycle.[8] This suggests that for some

applications and specific types of Nitinol, standard autoclaving may not significantly impact the

transformation behavior.

Sterilization
Method

Effect on Austenite
Transformation
Temp. (As, Af)

Effect on
Martensite
Transformation
Temp. (Ms, Mf)

Citation(s)

Gamma Irradiation
Shifted to higher

temperatures

Shifted to lower

temperatures
[7]

Steam Autoclave

No significant change

(in one study on

thermally activated

wires)

No significant change

(in one study on

thermally activated

wires)

[8]

Experimental Methodologies
A summary of the experimental protocols used to evaluate the effects of sterilization on Nitinol
is provided below.

Mechanical Property Testing
Tensile Testing: Performed on wire segments to determine properties like 0.1% yield

strength, ultimate tensile strength (UTS), and percent elongation at break.[1]

Three-Point Bending: Used to obtain the elastic moduli of wire segments.[1]
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Surface Characterization
Atomic Force Microscopy (AFM): Employed to analyze the surface topography and quantify

surface roughness of Nitinol disks before and after sterilization.[5]

Auger Electron Spectroscopy (AES): Used to determine the elemental composition and

thickness of the surface oxide layer, including the concentration of nickel.[5]

Contact Angle Measurements: Utilized to assess changes in surface energy resulting from

sterilization.[5]

Corrosion Resistance Evaluation
Cyclic Polarization: An electrochemical test used to determine the corrosion behavior,

specifically the breakdown potential, of Nitinol in a simulated body fluid like Hank's solution.

[6]

Atomic Absorption Spectroscopy: Used to measure the amount of nickel ions released into

the immersion solution over time.[6]

Transformation Temperature Analysis
Differential Scanning Calorimetry (DSC): The primary method used to determine the phase

transformation temperatures (As, Af, Ms, Mf) of Nitinol samples. The material is heated and

cooled at a controlled rate (e.g., 10°C/min) over a specific temperature range (e.g., -80°C to

150°C) to measure the heat flow associated with the phase transformations.[7][8]

Visualizing the Impact of Sterilization
The following diagrams illustrate the general workflow for evaluating sterilized Nitinol and the

logical relationships between sterilization methods and their effects.
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Experimental Workflow for Nitinol Sterilization Analysis

Sample Preparation
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Comparative Data Analysis
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Caption: A typical workflow for assessing the effects of sterilization on Nitinol properties.
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Effects of Sterilization Methods on Nitinol Properties

Steam Autoclave

Mechanical Properties
(e.g., Tensile Strength)

Increase/No Change

Surface Properties
(e.g., Roughness, Oxide Layer)

Increase Roughness
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Transformation Temps.
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Caption: Logical relationships between sterilization methods and their primary effects on

Nitinol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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